Cas no 94248-41-6 (2-Propenoic acid,2-methyl-, hexadecyleicosyl ester)

• Product Name: 2-Propenoic acid,2-methyl-, hexadecyleicosyl ester
• CAS No: 94248-41-6
• MF: C₄₀H₇₈O₂
• MW: 591.046133518219
• CID: 814441
• PubChem ID: 3024141
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-, hexadecyleicosyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, hexadecyleicosyl ester
• (hexadecyl)icosyl methacrylate
• 94248-41-6
• EINECS 304-313-6
• SCHEMBL886833
• DTXSID30915895
• hexatriacontan-17-yl 2-methylprop-2-enoate

• Inchi： 1S/C40H78O2/c1-5-7-9-11-13-15-17-19-21-22-23-25-27-29-31-33-35-37-39(42-40(41)38(3)4)36-34-32-30-28-26-24-20-18-16-14-12-10-8-6-2/h39H,3,5-37H2,1-2,4H3
• InChI Key： VFJRXYMIRBVPRJ-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)C(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 590.6
• Monoisotopic Mass: 590.6
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 36
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.859
• Boiling Point: 629.1°Cat760mmHg
• Flash Point: 305.1°C
• Refractive Index: 1.46